Cas no 866251-86-7 (4-nitro-1-(propan-2-yl)-1H-imidazole)

4-Nitro-1-(propan-2-yl)-1H-imidazole is a nitro-substituted imidazole derivative with a propan-2-yl (isopropyl) group at the 1-position. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized imidazole core, which serves as a versatile scaffold for further chemical modifications. The nitro group enhances reactivity, making it suitable for nucleophilic substitution or reduction reactions, while the isopropyl substituent may influence steric and electronic properties. Its well-defined structure and stability under standard conditions make it a useful intermediate in the development of heterocyclic compounds, particularly in medicinal chemistry applications where imidazole-based motifs are prevalent.

4-nitro-1-(propan-2-yl)-1H-imidazole structure

866251-86-7 structure

Product Name:4-nitro-1-(propan-2-yl)-1H-imidazole

CAS No:866251-86-7

MF:C₆H₉N₃O₂

MW:155.154560804367

CID:1119639

PubChem ID:26793695

Update Time:2025-05-28

4-nitro-1-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1-(1-methylethyl)-4-nitro-1H-Imidazole
- 1-isopropyl-4-nitroimidazole
- 4-nitro-1-(propan-2-yl)-1H-imidazole
- E87399
- EN300-1166864
- CS-0223796
- SCHEMBL574245
- AKOS034147765
- MFCD07636721
- Z1617996548
- 866251-86-7
- 1-Isopropyl-4-nitro-1H-imidazole
- LXGQVQUYSTYSSX-UHFFFAOYSA-N
- 4-nitro-1-propan-2-ylimidazole
- DB-312222
- Inchi： 1S/C6H9N3O2/c1-5(2)8-3-6(7-4-8)9(10)11/h3-5H,1-2H3
- InChI Key： LXGQVQUYSTYSSX-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CN(C=N1)C(C)C)=O

Computed Properties

Exact Mass: 155.069476538g/mol
Monoisotopic Mass: 155.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 63.6Å²

4-nitro-1-(propan-2-yl)-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM415917-1g	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%+	1g	$906	2023-01-19
Enamine	EN300-1166864-0.05g	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%	0.05g	$174.0	2023-07-06
Enamine	EN300-1166864-0.1g	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%	0.1g	$257.0	2023-07-06
Enamine	EN300-1166864-0.25g	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%	0.25g	$367.0	2023-07-06
Enamine	EN300-1166864-0.5g	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%	0.5g	$579.0	2023-07-06
Enamine	EN300-1166864-1.0g	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%	1.0g	$743.0	2023-07-06
Enamine	EN300-1166864-2.5g	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%	2.5g	$1454.0	2023-07-06
Enamine	EN300-1166864-5.0g	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%	5.0g	$2152.0	2023-07-06
Enamine	EN300-1166864-10.0g	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%	10.0g	$3191.0	2023-07-06
1PlusChem	1P01E2OZ-50mg	4-nitro-1-(propan-2-yl)-1H-imidazole	866251-86-7	95%	50mg	$269.00	2024-04-21